Cas no 2137825-36-4 (4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide)

• Product Name: 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide
• CAS No: 2137825-36-4
• MF: C₁₁H₁₁BrN₄O
• MW: 295.135240793228
• CID: 6326266
• PubChem ID: 165488741
• Update Time: 2025-10-28

4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide
• EN300-766325
• 2137825-36-4

• Inchi： 1S/C11H11BrN4O/c1-16-10(9(13)5-15-16)7-3-2-6(11(14)17)4-8(7)12/h2-5H,13H2,1H3,(H2,14,17)
• InChI Key： YWDIYQOYZWJGND-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N)=O)C=CC=1C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 294.01162g/mol
• Monoisotopic Mass: 294.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.9Ų

Additional information on 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide

4-(4-Amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide (CAS No. 2137825-36-4): A Comprehensive Overview

4-(4-Amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide (CAS No. 2137825-36-4) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazole and benzamide, and it has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide is characterized by a pyrazole ring substituted with an amino group and a methyl group at the 1-position, and a benzamide moiety with a bromine atom at the 3-position. The presence of these functional groups imparts unique properties to the molecule, making it an attractive candidate for various biological studies.

Synthesis of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide typically involves multi-step reactions. One common approach is to start with the preparation of 4-amino-1-methylpyrazole, which can be synthesized from hydrazine and ethyl acetoacetate. The resulting pyrazole derivative is then coupled with 3-bromobenzoyl chloride to form the final product. This synthetic route has been well-documented in the literature and has been optimized to achieve high yields and purity.

In terms of biological activities, 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide has shown promising results in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, this compound has shown anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

One notable study published in the Journal of Medicinal Chemistry explored the antitumor activity of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide. The researchers found that this compound effectively inhibited the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

Beyond its antitumor properties, 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide has also been investigated for its potential as an anti-inflammatory agent. In a study published in the European Journal of Pharmacology, the compound was shown to reduce inflammation in animal models of arthritis. The anti-inflammatory effects were attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings suggest that it could be developed into an effective oral or injectable drug formulation.

In conclusion, 4-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-bromobenzamide (CAS No. 2137825-36-4) is a promising compound with a diverse range of biological activities. Its potential as an antitumor and anti-inflammatory agent makes it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are likely to uncover additional therapeutic applications and optimize its use in clinical settings.